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Compound of Interest

Compound Name: NXP800

Cat. No.: B10830210

For Research Use Only. Not for use in diagnostic procedures.

Introduction

NXP800 is a novel, first-in-class, orally administered small molecule inhibitor that targets the
Heat Shock Factor 1 (HSF1) signaling pathway.[1][2][3] Discovered through a phenotypic
screen, NXP800 functions as an activator of the GCN2 kinase, a key component of the
Integrated Stress Response (ISR).[4][5][6] The activation of GCN2 by NXP800 leads to the
phosphorylation of eukaryotic initiation factor 2 alpha (elF2a), which in turn selectively
increases the translation of Activating Transcription Factor 4 (ATF4) while globally inhibiting
cap-dependent translation.[5] This chronic activation of the ISR is particularly cytotoxic to
cancer cells that exhibit specific genetic vulnerabilities, creating a targeted therapeutic
opportunity.[5]

Preclinical and clinical studies have demonstrated that tumors with loss-of-function mutations in
the AT-rich interactive domain-containing protein 1A (ARID1A) gene are particularly sensitive to
NXP800.[4][7][8][9] ARID1A is a critical component of the SWI/SNF chromatin remodeling
complex and acts as a tumor suppressor. Its deficiency, prevalent in certain cancers like
ovarian clear cell carcinoma and endometrioid ovarian carcinoma, creates a dependency that
can be exploited by NXP800.[2][6] Consequently, ARID1A mutation status has emerged as the
primary predictive biomarker for patient selection in ongoing clinical trials.[4][10] This document
provides detailed protocols for the identification of this biomarker and for monitoring the
pharmacodynamic effects of NXP800.
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NXP800 Mechanism of Action

NXP800 exerts its anticancer effects by activating the GCN2-elF2a-ATF4 axis of the Integrated
Stress Response, leading to selective cytotoxicity in vulnerable cancer cells.
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Caption: NXP800 signaling pathway. (Within 100 characters)

Biomarker Analysis Workflow

The patient selection process involves molecular analysis of tumor tissue to identify ARID1A
mutations and, optionally, to assess pharmacodynamic markers post-treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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